Cas no 313250-54-3 (naphthalen-2-yl 2-chloro-4-nitrobenzoate)

• Product Name: naphthalen-2-yl 2-chloro-4-nitrobenzoate
• CAS No: 313250-54-3
• MF: C₁₇H₁₀ClNO₄
• MW: 327.718603610992
• CID: 5935410
• PubChem ID: 694693
• Update Time: 2025-10-31

naphthalen-2-yl 2-chloro-4-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• naphthalen-2-yl 2-chloro-4-nitrobenzoate
• Benzoic acid, 2-chloro-4-nitro-, 2-naphthalenyl ester
• SR-01000418006
• 313250-54-3
• Z30266172
• Oprea1_866824
• F1175-0170
• SR-01000418006-1
• EU-0018299
• AKOS001424793

• Inchi： 1S/C17H10ClNO4/c18-16-10-13(19(21)22)6-8-15(16)17(20)23-14-7-5-11-3-1-2-4-12(11)9-14/h1-10H
• InChI Key： FLWCPKIKGPAFOI-UHFFFAOYSA-N
• SMILES： C(OC1=CC=C2C(=C1)C=CC=C2)(=O)C1=CC=C([N+]([O-])=O)C=C1Cl

Computed Properties

• Exact Mass: 327.0298355g/mol
• Monoisotopic Mass: 327.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.420±0.06 g/cm3(Predicted)
• Boiling Point: 529.0±40.0 °C(Predicted)

Additional information on naphthalen-2-yl 2-chloro-4-nitrobenzoate

Naphthalen-2-yl 2-chloro-4-nitrobenzoate: A Comprehensive Overview

Naphthalen-2-yl 2-chloro-4-nitrobenzoate, also known by its CAS number 313250-54-3, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is a derivative of naphthalene, a polycyclic aromatic hydrocarbon, and is characterized by its unique structure, which includes a naphthalen-2-yl group attached to a benzoate moiety. The benzoate group itself is substituted with chlorine and nitro groups at the 2 and 4 positions, respectively. These substituents impart distinct chemical properties to the molecule, making it a valuable compound for various applications.

The synthesis of naphthalen-2-yl 2-chloro-4-nitrobenzoate typically involves multi-step organic reactions. The process often begins with the preparation of the benzoic acid derivative, which is then converted into its corresponding acid chloride or anhydride. Subsequently, the naphthalen-2-yl group is introduced through nucleophilic acyl substitution or similar mechanisms. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the environmental footprint of the production process. Researchers have also explored green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to enhance the sustainability of this compound's production.

Naphthalen-2-yl 2-chloro-4-nitrobenzoate exhibits remarkable electronic properties due to its extended conjugated system. The presence of electron-withdrawing groups like chlorine and nitro enhances the molecule's electron-deficient character, making it an attractive candidate for applications in organic electronics. For instance, this compound has been investigated as a potential material for organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that its unique electronic structure can improve device efficiency by optimizing charge transport properties.

In addition to its electronic applications, naphthalen-2-yl 2-chloro-4-nitrobenzoate has shown promise in pharmaceutical research. The compound's ability to act as a chelating agent or a scaffold for drug delivery systems has been explored in recent studies. Its biocompatibility and ability to interact with biological systems make it a potential candidate for developing new therapeutic agents. Researchers have also examined its role in enzyme inhibition and its potential as an anticancer agent, although further investigations are needed to establish its efficacy and safety profiles.

The environmental impact of naphthalen-2-yl 2-chloro-4-nitrobenzoate has also been a topic of interest. Studies have evaluated its biodegradability and toxicity under various conditions. Results indicate that while the compound exhibits moderate persistence in certain environments, it does not pose significant risks to aquatic life at typical exposure levels. However, ongoing research aims to develop more eco-friendly alternatives and improve waste management practices associated with its production and use.

In conclusion, naphthalen-2-yl 2-chloro-4-nitrobenzoate (CAS No: 313250-54-3) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application development, positions it as a valuable material for future innovations in organic electronics, pharmaceuticals, and environmental science. Continued research will undoubtedly unlock further potential uses and enhance our understanding of this intriguing compound.